Cas no 52046-80-7 (1,2-Benzisoxazole-3-carboxamide(9CI))

• Product Name: 1,2-Benzisoxazole-3-carboxamide(9CI)
• CAS No: 52046-80-7
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 936274
• PubChem ID: 19752312
• Update Time: 2025-06-07

1,2-Benzisoxazole-3-carboxamide(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-carboxamide(9CI)
• 1,2-benzoxazole-3-carboxamide
• benzo[d]isoxazole-3-carboxamide
• D87736
• 52046-80-7
• SCHEMBL2907438
• DTXSID60599546
• DB-259116
• 1,2-BENZISOXAZOLE-3-CARBOXAMIDE

• Inchi： 1S/C8H6N2O2/c9-8(11)7-5-3-1-2-4-6(5)12-10-7/h1-4H,(H2,9,11)
• InChI Key： KORMEWQCUWNSMF-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(N)=O)=N1

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Boiling Point: 418.8±18.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles